Cas no 2228612-35-7 (1-2-(1-ethyl-1H-pyrazol-3-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(1-ethyl-1H-pyrazol-3-yl)ethylcyclopropan-1-ol
• CAS No: 2228612-35-7
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5808526
• PubChem ID: 165973698
• Update Time: 2025-06-25

1-2-(1-ethyl-1H-pyrazol-3-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-ethyl-1H-pyrazol-3-yl)ethylcyclopropan-1-ol
• 1-[2-(1-ethyl-1H-pyrazol-3-yl)ethyl]cyclopropan-1-ol
• 2228612-35-7
• EN300-1748620

• Inchi： 1S/C10H16N2O/c1-2-12-8-4-9(11-12)3-5-10(13)6-7-10/h4,8,13H,2-3,5-7H2,1H3
• InChI Key： YNGFNLIZQFPBEO-UHFFFAOYSA-N
• SMILES： OC1(CCC2C=CN(CC)N=2)CC1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Additional information on 1-2-(1-ethyl-1H-pyrazol-3-yl)ethylcyclopropan-1-ol

Introduction to 1-2-(1-Ethyl-1H-Pyrazol-3-Yl)Ethylcyclopropan-1-Ol (CAS No. 2228612-35-7)

The compound 1-2-(1-Ethyl-1H-Pyrazol-3-Yl)Ethylcyclopropan-1-Ol, identified by the CAS registry number CAS No. 2228612-35, is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane derivatives, which are known for their stability and reactivity in organic synthesis. The presence of the pyrazole ring further enhances its versatility, making it a valuable intermediate in the development of novel drugs and agrochemicals.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to form stable three-membered rings, which can mimic natural product structures. The integration of a pyrazole moiety into this molecule introduces additional functional groups that can participate in hydrogen bonding and π-interactions, thereby increasing its bioavailability and pharmacokinetic properties. This makes 1-Ethyl-Pyrazole-based compounds particularly appealing for drug design targeting various therapeutic areas such as oncology, inflammation, and infectious diseases.

The synthesis of 1-Ethyl-Pyrazole-containing cyclopropanols involves a multi-step process that typically includes nucleophilic substitution, cyclization, and oxidation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards. The use of advanced catalytic systems and green chemistry principles has further enhanced the sustainability of this synthesis pathway.

In terms of applications, Pyrazole-Cyclopropane derivatives have shown promise in inhibiting key enzymes involved in disease progression. For instance, recent findings suggest that this compound exhibits potent anti-inflammatory activity by modulating COX enzymes. Additionally, its ability to act as a selective inhibitor of certain kinases makes it a potential candidate for cancer therapy. These findings underscore the need for further preclinical studies to evaluate its safety and efficacy in vivo.

The structural flexibility of CAS No. 222861 also allows for extensive modifications, enabling chemists to explore a wide range of analogs with varying substituents. This approach has been instrumental in identifying lead compounds with improved pharmacodynamic profiles. Furthermore, computational modeling techniques such as molecular docking and QSAR analysis have been employed to predict the binding affinities and toxicity profiles of these analogs, accelerating the drug discovery process.

In conclusion, Pyrazole-Cyclopropane derivatives like CAS No. 22286 represent a promising class of molecules with diverse applications in medicinal chemistry. Their unique structural features and favorable pharmacokinetic properties make them valuable tools for developing innovative therapeutic agents. As research continues to uncover new insights into their biological activities and synthetic strategies, these compounds are expected to play an increasingly important role in addressing unmet medical needs.